Cas no 1890997-26-8 (3-(pyrimidin-5-yloxy)propan-1-amine)

• Product Name: 3-(pyrimidin-5-yloxy)propan-1-amine
• CAS No: 1890997-26-8
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 6007817
• PubChem ID: 117229899
• Update Time: 2025-06-26

3-(pyrimidin-5-yloxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(pyrimidin-5-yloxy)propan-1-amine
• EN300-1756949
• 1890997-26-8

• Inchi： 1S/C7H11N3O/c8-2-1-3-11-7-4-9-6-10-5-7/h4-6H,1-3,8H2
• InChI Key： YBQQUCXHTDBWEH-UHFFFAOYSA-N
• SMILES： O(C1=CN=CN=C1)CCCN

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 61Ų

Additional information on 3-(pyrimidin-5-yloxy)propan-1-amine

3-(Pyrimidin-5-yloxy)Propan-1-Amine: A Comprehensive Overview

3-(Pyrimidin-5-yloxy)propan-1-amine (CAS No. 1890997-26-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound, also referred to as 5-pyrimidinoxypropaneamine, is characterized by its unique structure, which combines a pyrimidine ring with an amine group, making it a valuable molecule for various applications.

The pyrimidine ring in 3-(pyrimidin-5-yloxy)propan-1-amine is a six-membered aromatic heterocycle containing two nitrogen atoms. This structural feature contributes to the compound's stability and reactivity, making it a popular choice in synthetic chemistry. Recent studies have highlighted the potential of this compound in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable advancements involving 3-(pyrimidin-5-yloxy)propan-1-amine is its role in the synthesis of small-molecule inhibitors targeting specific protein kinases. These inhibitors have shown promise in preclinical models of cancer, where they demonstrated the ability to suppress tumor growth and metastasis. The compound's ability to modulate kinase activity without significant off-target effects has positioned it as a lead candidate for further drug development.

In addition to its pharmacological applications, 3-(pyrimidin-5-yloxy)propan-1-amine has also been explored for its potential in materials science. Researchers have investigated its use as a building block for constructing supramolecular assemblies and functional materials. The compound's ability to form hydrogen bonds and π–π interactions makes it an ideal candidate for designing self-assembled structures with tailored properties.

Recent advancements in synthetic methodology have further enhanced the accessibility of 3-(pyrimidin-5-yloxy)propan-1-amine. Novel catalytic systems and green chemistry approaches have been developed to streamline its synthesis, reducing production costs and environmental impact. These innovations have made the compound more viable for large-scale applications in both academia and industry.

The versatility of 3-(pyrimidin-5-yloxy)propan-1-amine extends to its use as an intermediate in the synthesis of other bioactive molecules. Its reactive amine group allows for easy functionalization, enabling chemists to explore a wide range of derivatives with diverse biological activities. This flexibility has been instrumental in expanding the scope of research into related compounds.

From a structural perspective, 3-(pyrimidin-5-yloxy)propan-1-amines unique arrangement of functional groups provides opportunities for exploring novel chemical reactions. For instance, its amine group can participate in nucleophilic substitutions, while the pyrimidine ring can undergo various aromatic substitutions or additions. These reactivity patterns have been exploited in numerous synthetic pathways, leading to the discovery of new chemical entities.

Looking ahead, the continued exploration of 3-(pyrimidin-5-yloxy)propan-1-amines properties is expected to yield further breakthroughs in both therapeutic and materials science domains. Its role as a scaffold for drug discovery and material design underscores its importance as a key molecule in modern chemistry.